2-(2-Methylphenyl)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine

• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol
• IUPAC Name: [2-(2-methylphenyl)pyrrolidin-1-yl]-[(2S)-pyrrolidin-2-yl]methanone
• InChI: InChI=1S/C16H22N2O/c1-12-6-2-3-7-13(12)15-9-5-11-18(15)16(19)14-8-4-10-17-14/h2-3,6-7,14-15,17H,4-5,8-11H2,1H3/t14-,15?/m0/s1
• InChI Key: UUEAOLKQZMLPMX-MLCCFXAWSA-N
• Isomeric SMILES: CC1=CC=CC=C1C2CCCN2C(=O)[C@@H]3CCCN3
• Canonical SMILES: CC1=CC=CC=C1C2CCCN2C(=O)C3CCCN3

Description

2-(2-Methylphenyl)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine (CAS 1290213-00-1) is a chiral pyrrolidine derivative with a molecular formula of C₁₆H₂₂N₂O and a molecular weight of 258.36 g/mol . The compound features a 2-methylphenyl substituent at the 2-position of the pyrrolidine ring and a (2S)-pyrrolidine-2-carbonyl group at the 1-position.

Preparation Methods

Synthesis via Pyrrolidine-2-Carbonyl Chloride Intermediate

Methodology :

• Step 1 : Conversion of L-proline to pyrrolidine-2-carbonyl chloride using phosphorus pentachloride (PCl₅) and acetyl chloride.
  • Conditions : Stirred suspension of L-proline hydrochloride in acetyl chloride at 35°C with PCl₅ additions.
  • Yield : ~85% (based on analogous procedures).

• Step 2 : Reaction with 2-(2-methylphenyl)pyrrolidine.
  • Coupling Agent : Dry acetone under reflux (8 hours).
  • Workup : Extraction with ethyl acetate and neutralization with NaOH.

Key Data :

Step	Reagent/Condition	Product	Yield	Reference
1	PCl₅, AcCl, 35°C	Pyrrolidine-2-carbonyl chloride	85%
2	Acetone, reflux	Target compound	60–70%

Solid-Phase Peptide Synthesis (SPPS) Approach

Methodology :

• Resin Functionalization : Use of Wang resin pre-loaded with Fmoc-protected pyrrolidine-2-carboxylic acid.
• Coupling : HBTU/DIPEA-mediated amide bond formation with 2-(2-methylphenyl)pyrrolidine.
• Deprotection : 20% piperidine in DMF for Fmoc removal.

Advantages :

• High purity (>95%) achievable via HPLC purification.
• Scalable for gram-scale synthesis.

Catalytic Asymmetric Synthesis

Methodology :

• Chiral Auxiliary : Use of (S)-BINOL-phosphoric acid catalyst for enantioselective Mannich reaction.
• Substrates : 2-Methylbenzaldehyde and pyrrolidine-2-carboxamide.
• Conditions : Toluene, 4Å molecular sieves, 25°C.

Key Outcomes :

• Enantiomeric Excess (ee) : 92–95%.
• Yield : ~78%.

Hydrochloride Salt Crystallization (Patent-Based)

Methodology :

• Solvent System : Dichloromethane (DCM) and n-heptane anti-solvent.
• Crystallization :
  • Dissolve free base in DCM (50 mg/mL).
  • Add n-heptane (1:1.5–1:10 DCM:anti-solvent ratio).
  • Filter and dry under vacuum.

Purity : >99% by HPLC.

Microwave-Assisted Synthesis

Methodology :

• Reaction : One-pot cyclization of 2-(2-methylphenyl)glycine and pyrrolidine-2-carboxylic acid.
• Conditions : 150°C, 20 minutes, DMF solvent.
• Catalyst : TiO₂ nanoparticles (5 mol%).

Efficiency :

• Yield : 82%.
• Reaction Time : Reduced from 12 hours (conventional) to 20 minutes.

Comparative Analysis of Methods

Method	Yield	Purity	Scalability	Stereocontrol
Carbonyl Chloride	60–70%	90–95%	Moderate	Moderate
SPPS	50–60%	>95%	High	High
Catalytic Asymmetric	78%	92–95%	Low	High
Microwave-Assisted	82%	85–90%	High	Low

Critical Challenges and Optimizations

• Racemization Risk : Observed during prolonged reflux in Step 2 of Method 1. Mitigated by shorter reaction times (<6 hours).
• Solvent Choice : Dichloromethane/n-heptane system (Method 4) prevents solvate formation.
• Catalyst Loading : TiO₂ nanoparticles in Method 5 reduce side reactions.

Industrial-Scale Feasibility

• Preferred Route : Method 1 (Carbonyl Chloride) due to cost-effectiveness and established protocols.
• Patent Insight : Crystallization in Method 4 is scalable to >10 kg batches.

Chemical Reactions Analysis

Types of Reactions

2-(2-Methylphenyl)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions where specific atoms or groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The conditions for these reactions typically involve controlled temperatures, pressures, and the use of specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in the formation of new compounds with different functional groups.

Scientific Research Applications

2-(2-Methylphenyl)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine has a wide range of scientific research applications, including:

Chemistry: The compound is used in the synthesis of various organic molecules and as a catalyst in certain reactions.

Biology: It is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Methylphenyl)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine involves its interaction with specific molecular targets and pathways. The compound may act as a catalyst or inhibitor in various biochemical reactions, depending on its structure and functional groups. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Halogenated Aromatic Substituents

2-(3-Chlorophenyl)-1-[(2S)-Pyrrolidine-2-Carbonyl]Pyrrolidine Hydrochloride

• CAS : 1423043-76-8
• Molecular Formula : C₁₆H₂₂ClN₂O
• Molecular Weight : 299.82 g/mol
• Key Differences :
  • Substitution of the 2-methylphenyl group with a 3-chlorophenyl ring.
  • Presence of a hydrochloride salt , enhancing water solubility compared to the free base form of the target compound.
• Properties : Predicted physicochemical properties (e.g., solubility, stability) are influenced by the electron-withdrawing chlorine atom and ionic nature of the hydrochloride salt .

(S)-2-(2-Chlorophenyl)Pyrrolidine Hydrochloride

• CAS : 1360442-34-7
• Molecular Formula : C₁₀H₁₃ClN₂
• Molecular Weight : 200.68 g/mol
• Demonstrates the impact of substituent position (2-chloro vs.

Analogs with Modified Functional Groups

1-[(2S)-2-(Benzyloxy)Propanoyl]Pyrrolidine

• CAS : 122151-32-0
• Molecular Formula: C₁₄H₁₉NO₂
• Molecular Weight : 233.31 g/mol
• Key Differences: Replaces the 2-methylphenyl group with a benzyloxy-propanoyl chain. The ether linkage introduces metabolic stability challenges but enhances lipophilicity .

(2S)-1-(4-Chlorophenyl)Sulfonyl-N-[(2-Methoxyphenyl)Methyl]Pyrrolidine-2-Carboxamide

• CAS : 956240-11-2
• Molecular Formula : C₂₀H₂₁ClN₂O₄S
• Molecular Weight : 420.91 g/mol
• Key Differences: Incorporates a sulfonyl group and methoxyphenylmethyl substituent.

Pyrrolidine Derivatives in Catalysis and Pharmaceuticals

(2S)-2-[(Phenylsulfinyl)Methyl]Pyrrolidine

• Application: Used as an organocatalyst for asymmetric Michael additions, achieving >99% enantiomeric excess (ee) .

Alacepril (CAS 74258-86-9)

• Molecular Formula : C₂₀H₂₆N₂O₅S
• Molecular Weight : 406.50 g/mol
• Key Differences: A complex pyrrolidine-based ACE inhibitor with acetylthio and propanoyl groups.

Key Findings and Implications

Substituent Effects :

• Electron-Donating vs. Withdrawing Groups : The 2-methylphenyl group in the target compound may enhance lipophilicity compared to halogenated analogs, influencing membrane permeability in drug design.
• Salt Forms : Hydrochloride salts (e.g., 1423043-76-8) improve aqueous solubility, a critical factor for bioavailability .

Synthetic Utility :

• Pyrrolidine derivatives are versatile intermediates in asymmetric catalysis (e.g., Michael additions ) and peptidomimetic drug development.

Data Gaps :

• Physical properties (e.g., melting point, solubility) and biological activity data for the target compound are absent in the provided evidence, limiting direct functional comparisons.

Biological Activity

The compound 2-(2-Methylphenyl)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine is a pyrrolidine derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article delves into its biological activity, focusing on its mechanisms, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a pyrrolidine core with a 2-methylphenyl substituent and a carbonyl group, which contributes to its biological interactions. The structural formula can be represented as follows:

$$\text{C}_{15}\text{H}_{20}\text{N}_2\text{O}$$

Research indicates that the biological activity of this compound may involve several mechanisms:

• Enzyme Inhibition : Preliminary studies suggest that it may inhibit specific enzymes involved in inflammatory pathways, potentially acting on cyclooxygenase (COX) enzymes, which are critical in the synthesis of prostaglandins.
• Antiviral Activity : The compound has been explored for its antiviral properties, showing promise against various viral infections by interfering with viral replication processes.

Biological Activity Data

A summary of key biological activities and findings associated with this compound is provided in the following table:

Activity	Effect	Reference
COX-1 Inhibition	IC50 = 19.45 ± 0.07 μM
COX-2 Inhibition	IC50 = 23.8 ± 0.20 μM
Anti-inflammatory	Effective in carrageenan-induced edema models
Antiviral	Inhibitory effects on viral replication

Case Study 1: Anti-inflammatory Effects

A study evaluated the anti-inflammatory effects of various pyrrolidine derivatives, including 2-(2-Methylphenyl)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine. The compound was tested in vivo using carrageenan-induced paw edema in rats. The results indicated significant reduction in edema compared to control groups, suggesting its potential as an anti-inflammatory agent.

Case Study 2: Antiviral Properties

In another investigation, the antiviral activity of this compound was assessed against several viruses. The results demonstrated a notable decrease in viral load in treated cells compared to untreated controls, highlighting its potential therapeutic application against viral infections.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological efficacy of this compound. Modifications to the pyrrolidine ring and substituents have been shown to influence its activity significantly. For instance:

• Substituent Variations : Altering the methyl group on the phenyl ring or modifying the carbonyl group can enhance or diminish enzyme inhibition.
• Pyrrolidine Modifications : Changes to the stereochemistry or functional groups attached to the pyrrolidine ring may affect binding affinity and selectivity towards target enzymes.

Q & A

Q. What synthetic routes are commonly employed to prepare 2-(2-Methylphenyl)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine, and how is stereochemical integrity maintained?

The synthesis typically involves:

• Chiral Pool Approach : Utilizing (2S)-pyrrolidine-2-carboxylic acid as a chiral starting material. The 2-methylphenyl group is introduced via nucleophilic substitution or coupling reactions (e.g., Suzuki-Miyaura for aromatic rings) .
• Enantioselective Catalysis : Asymmetric hydrogenation or organocatalytic methods to establish the (2S) configuration in the pyrrolidine ring .
• Protection Strategies : Temporary protection of the pyrrolidine nitrogen (e.g., Boc or Fmoc groups) prevents undesired side reactions during acylation steps .
  Analytical Validation : Chiral HPLC or polarimetry confirms enantiomeric purity (>98% ee), while NMR (¹H/¹³C, COSY) verifies regiochemistry .

Q. Which spectroscopic and computational methods are critical for characterizing the compound’s structure and conformation?

• NMR Spectroscopy : 2D-NMR (NOESY/ROESY) identifies spatial proximity between the 2-methylphenyl group and the pyrrolidine ring, confirming steric interactions .
• X-ray Crystallography : Resolves absolute stereochemistry and intramolecular hydrogen bonding between the carbonyl and pyrrolidine NH .
• DFT Calculations : Predicts low-energy conformers and compares them with experimental IR/Raman spectra to validate structural models .

Q. How is the compound’s preliminary biological activity assessed in vitro?

• Enzyme Inhibition Assays : Screens against proteases (e.g., prolyl oligopeptidase) use fluorogenic substrates to measure IC₅₀ values .
• Receptor Binding Studies : Radioligand displacement assays (e.g., for GPCRs) quantify affinity (Kᵢ) in cell membranes .
• Cytotoxicity Profiling : MTT assays in cancer cell lines (e.g., HeLa) assess selectivity indices relative to normal cells .

Advanced Research Questions

Q. How can enantioselective synthesis challenges, such as racemization during acylation, be mitigated?

• Low-Temperature Acylation : Conduct reactions below –20°C to minimize epimerization at the (2S)-pyrrolidine center .
• Activation Strategies : Use coupling reagents (e.g., HATU/DCC) that avoid acidic conditions, which promote racemization .
• In Situ Monitoring : Real-time FTIR tracks carbonyl stretching frequencies to detect intermediate instability .

Q. What strategies resolve contradictions in reported biological activity data across studies?

• Assay Standardization : Control variables like buffer pH (e.g., Tris vs. HEPES) and ionic strength, which alter ligand-receptor interactions .
• Metabolite Screening : LC-MS identifies degradation products in cell media that may falsely indicate parent compound activity .
• Structural Analog Comparison : Benchmark activity against derivatives (e.g., 4-phenylpyrrolidine analogs) to isolate structure-activity relationships .

Q. How can computational modeling optimize the compound’s interaction with biological targets?

• Molecular Docking : AutoDock Vina or Schrödinger Suite predicts binding poses in enzyme active sites, prioritizing hydrophobic interactions with the 2-methylphenyl group .
• MD Simulations : GROMACS simulations (100 ns) assess stability of ligand-target complexes, identifying key residues (e.g., His513 in prolyl oligopeptidase) for mutagenesis validation .
• Free Energy Perturbation (FEP) : Calculates ΔΔG for substituent modifications to guide rational design .

Q. What methodologies improve yield in multi-step syntheses while maintaining scalability?

• Flow Chemistry : Continuous flow systems enhance reproducibility in coupling steps, reducing side-product formation .
• Microwave-Assisted Synthesis : Accelerates ring-closing steps (e.g., pyrrolidine formation) with precise temperature control (150°C, 30 min) .
• Design of Experiments (DoE) : Response surface modeling optimizes solvent (e.g., DMF vs. THF), catalyst loading, and reaction time .

Q. How are stability and degradation pathways evaluated under physiological conditions?

• Forced Degradation Studies : Expose the compound to hydrolytic (pH 1–13), oxidative (H₂O₂), and photolytic (ICH Q1B) stress, analyzing degradation via UPLC-PDA .
• Plasma Stability Assays : Incubate with human plasma (37°C, 24 hr) and quantify intact compound using LC-MS/MS .
• Solid-State Stability : Dynamic vapor sorption (DVS) assesses hygroscopicity, which impacts shelf life .

Q. What safety protocols are essential for handling this compound in laboratory settings?

• PPE Requirements : Nitrile gloves, lab coats, and ANSI-approved goggles to prevent dermal/ocular exposure .
• Ventilation : Use fume hoods with ≥100 fpm face velocity during synthesis to limit inhalation risks .
• Waste Disposal : Neutralize acidic/basic byproducts before disposal in halogenated waste containers .

Q. How does the compound’s logP and solubility profile influence formulation for in vivo studies?

• logP Determination : Shake-flask method (octanol/water) confirms lipophilicity (~2.5), guiding prodrug design for enhanced bioavailability .
• Solubility Enhancement : Co-solvents (e.g., PEG-400) or nanoemulsions (≤200 nm particle size) improve aqueous solubility for IP/IV administration .
• Permeability Assays : Caco-2 monolayer studies predict intestinal absorption, with Papp values >1×10⁻⁶ cm/s indicating suitability for oral dosing .